Cas no 62267-71-4 (2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione)

2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione structure
62267-71-4 structure
Product name:2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
CAS No:62267-71-4
MF:C8H8O6
MW:200.145523071289
CID:956406
PubChem ID:261969

2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3,6-dimethoxy- (9CI)
    • 2,5-Dihydroxy-3,6-dimethoxy-[1,4]benzochinon
    • 2,5-dihydroxy-3,6-dimethoxy-[1,4]benzoquinone
    • 2,5-Dihydroxy-3,6-dimethoxy-1,4-benzochinon
    • 2,5-dihydroxy-3,6-dimethoxy-1,4-benzoquinone
    • 2,5-Dihydroxy-3,6-dimethoxy-benzochinon-(1,4)
    • 2,5-dimethoxy-3,6-dihydroxy-1,4-benzoquinone
    • AC1L66GB
    • AC1Q6D1W
    • AG-K-88791
    • AR-1D4324
    • CTK5B4848
    • NSC95131
    • SureCN9175352
    • NSC-95131
    • SCHEMBL9175352
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3,6-dimethoxy-
    • DTXSID60294201
    • 62267-71-4
    • BOEZUCUORQCPJY-UHFFFAOYSA-N
    • DB-323509
    • Inchi: InChI=1S/C8H8O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h9,12H,1-2H3
    • InChI Key: BOEZUCUORQCPJY-UHFFFAOYSA-N
    • SMILES: COC1=C(C(=O)C(=C(C1=O)O)OC)O

Computed Properties

  • Exact Mass: 200.03204
  • Monoisotopic Mass: 200.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1Ų
  • XLogP3: 0.1

Experimental Properties

  • PSA: 93.06
  • LogP: -0.02980

2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Related Literature

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.